Cas no 93964-69-3 (Pentanoicacid, 4-cycloocten-1-yl ester)

• Product Name: Pentanoicacid, 4-cycloocten-1-yl ester
• CAS No: 93964-69-3
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 818188
• PubChem ID: 6366333
• Update Time: 2025-04-19

Pentanoicacid, 4-cycloocten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoicacid, 4-cycloocten-1-yl ester
• cyclooct-4-en-1-yl pentanoate
• cyclooct-4-en-1-yl valerate
• DTXSID901308648
• 4-Cycloocten-1-yl pentanoate
• EINECS 300-915-8
• 93964-69-3

• Inchi： 1S/C13H22O2/c1-2-3-11-13(14)15-12-9-7-5-4-6-8-10-12/h4-5,12H,2-3,6-11H2,1H3/b5-4-
• InChI Key： WIJXCQOLWPIWPZ-PLNGDYQASA-N
• SMILES： O(C(CCCC)=O)C1CCC=CCCC1 |c:10|

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų